BE“GHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to the Safe
Handling of H-Lys(Boc)-OH

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest |

(S)-2-Amino-6-((tert-
Compound Name: butoxycarbonyl)amino)hexanoic
acid

Cat. No.: B556987

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data for H-Lys(Boc)-OH (Ne-
tert-Butoxycarbonyl-L-lysine), a critical building block in peptide synthesis and various research
applications. Adherence to proper safety protocols is paramount when handling this compound
to ensure personnel safety and maintain experimental integrity. This document summarizes key
safety information from various Safety Data Sheets (SDS) and provides a logical workflow for
its safe handling.

Core Safety & Physicochemical Data

Quantitative data regarding the physical, chemical, and safety properties of H-Lys(Boc)-OH are
summarized below for easy reference and comparison.

Physical and Chemical Properties
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Property Value Source

CAS Number 2418-95-3 [LI[21031[41[5]

Molecular Formula C11H22N204 [L112][31[41[5]

Molecular Weight 246.30 g/mol [2][3][5][6]
White to off-white crystalline

Appearance _ [L1E171e81el
powder or solid

Melting Point 244 - 250 °C (decomposes) [BI6171[81[°]1[10]

Boiling Point ~389.3 °C (estimated) [3][10]

Density ~1.13 g/cm?3 (estimated) [3][10]
Slightly soluble in water.

Solubility Soluble in DMSO and acetic [2][6][71[8]
acid.

) ] [0]20/D +15° to +18° (c=1in
Optical Rotation [6][9][10]

acetic acid)

Flash Point

~203.5°C

[3]

Storage Temperature

2-8°C, desiccated and
protected from light

[316][O][11]

Toxicological and Hazard Information

Comprehensive toxicological data for H-Lys(Boc)-OH is not readily available in the provided

search results. However, the substance is generally not classified as hazardous.[12][13]
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Hazard Category Information Source
o No data available. Not
Acute Toxicity ] [1][11]
expected to be acutely toxic.
Skin Corrosion/Irritation May cause skin irritation. [14]
) o May cause serious eye
Serious Eye Damage/Irritation o [14]
irritation.
Respiratory/Skin Sensitization No data available. [1]
Germ Cell Mutagenicity No data available. [1]
) o Not identified as a carcinogen
Carcinogenicity [1]
by IARC, NTP, or OSHA.
Reproductive Toxicity No information available. [11]
N o May cause respiratory
Specific Target Organ Toxicity S [14]
irritation.
Eire and Explosion Hazards
Hazard Details Source
Flammability Combustible solid. [6][15]
Water spray, alcohol-resistant
Suitable Extinguishing Media foam, dry chemical, or carbon [1][12]
dioxide.
Hazardous Combustion Carbon oxides, Nitrogen o
Products oxides (NOx).
S Wear self-contained breathing
Special Firefighting
apparatus (SCBA) and full [1][12]
Procedures ]
protective gear.
_ Enrichment of fine dust can
Explosion Hazard [13]

lead to a risk of dust explosion.
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Experimental Protocols

Detailed experimental protocols for determining the safety parameters of H-Lys(Boc)-OH are
not explicitly provided in standard Safety Data Sheets. The data presented are typically
generated using standardized methodologies, such as those established by the OECD
(Organisation for Economic Co-operation and Development) Guidelines for the Testing of
Chemicals.

For instance:

e Melting Point: Determined using a capillary melting point apparatus, following a method like
OECD Guideline 102.

o Water Solubility: Assessed using a method such as the flask method described in OECD
Guideline 105.

» Acute Toxicity: While not available for this specific compound, studies would typically follow
OECD Guidelines for oral, dermal, or inhalation toxicity (e.g., OECD 420, 402, 403).

Researchers should consult these standardized guidelines for detailed experimental
procedures.

Safe Handling and Emergency Procedures

Based on the available safety data, a logical workflow for handling H-Lys(Boc)-OH is essential.

Personal Protective Equipment (PPE) and Engineering
Controls

e Engineering Controls: Use in a well-ventilated area. Local exhaust ventilation is
recommended where dust is generated.[11]

» Eye/Face Protection: Wear safety glasses with side-shields or goggles.[1][6][14]
» Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.[1][6][12][14]

o Respiratory Protection: For operations generating significant dust, a NIOSH-approved N95
respirator is recommended.[6][15]
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First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.[1][12]

o Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing. Seek
medical attention if irritation occurs.[1][12][14]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower
and upper eyelids. Remove contact lenses if present and easy to do. Seek medical attention.
[1][12][14]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek medical attention.[1][11][12]

Visualized Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of H-Lys(Boc)-OH,
from receipt of the chemical to its final disposal.
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Preparation & Assessment
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Caption: Logical workflow for the safe handling of H-Lys(Boc)-OH.
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This guide is intended for use by qualified individuals trained in handling potentially hazardous
chemicals. Always refer to the most current Safety Data Sheet provided by the supplier before
use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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